![molecular formula C20H21NO3 B2685524 N-(3-cyclopropyl-3-hydroxypropyl)-9H-xanthene-9-carboxamide CAS No. 1396807-38-7](/img/structure/B2685524.png)
N-(3-cyclopropyl-3-hydroxypropyl)-9H-xanthene-9-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-cyclopropyl-3-hydroxypropyl)-9H-xanthene-9-carboxamide is a useful research compound. Its molecular formula is C20H21NO3 and its molecular weight is 323.392. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Computational Study on Energetics and Reactivity A computational study has been conducted on xanthene and thioxanthene derivatives, including those with carboxamide functional groups, to understand their energetics and reactivity. This research provides insights into the molecular structures, electrostatic potential energy maps, and electronic properties of these compounds, which could be relevant to N-(3-cyclopropyl-3-hydroxypropyl)-9H-xanthene-9-carboxamide (Freitas, Gomes, & Ribeiro da Silva, 2013).
Xanthenes in Medicinal Chemistry Xanthenes, including 9H-xanthene-9-carboxamide derivatives, play a significant role in medicinal chemistry due to their varied biological activities. This research explores synthetic strategies for obtaining xanthenes and their derivatives, highlighting their potential in neuroprotection, antitumor, and antimicrobial applications (Maia, Resende, Durães, Pinto, & Sousa, 2020).
Synthesis and Inhibitory Activity of Derivatives Research into N-{3-[3-(9-methyl-9H-carbazol-3-yl)-acryloyl]-phenyl}-benzamide/amide derivatives, related to xanthene carboxamides, has shown significant inhibitory activity against xanthine oxidase and tyrosinase, indicating potential therapeutic applications (Bandgar, Adsul, Chavan, Shringare, Korbad, Jalde, Lonikar, Nile, & Shirfule, 2012).
Polyamides with Xanthene Cardo Groups The synthesis of novel polyamides incorporating xanthene units, including those with carboxyphenoxy and methyl pendant groups, has been explored. These materials exhibit high glass transition temperatures, thermal stability, and mechanical strength, making them suitable for advanced material applications (Guo, Sheng, Sang, Huang, & Liu, 2015).
Properties
IUPAC Name |
N-(3-cyclopropyl-3-hydroxypropyl)-9H-xanthene-9-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c22-16(13-9-10-13)11-12-21-20(23)19-14-5-1-3-7-17(14)24-18-8-4-2-6-15(18)19/h1-8,13,16,19,22H,9-12H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDQVMCSLZDAJGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CCNC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.